Cas no 119-97-1 (3-ethyl(4-formyl-3-methylphenyl)aminopropanenitrile)

• Product Name: 3-ethyl(4-formyl-3-methylphenyl)aminopropanenitrile
• CAS No: 119-97-1
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD02683509
• CID: 35935
• PubChem ID: 67078
• Update Time: 2025-10-24

3-ethyl(4-formyl-3-methylphenyl)aminopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Ethyl(4-formyl-3-methylphenyl)amino)propanenitrile
• N-ethyl-N-cyanoethyl-4-amino-2-methyl benzaldehyde
• 2-Methyl-N-ethyl-N-(2-cyanoethyl)-4-aminobenzaldehyde
• 3-(N-ethyl-4-formyl-3-methylanilino)propanenitrile
• 2-METHYL-N-ETHYL-(2-CYANOETHYL)-4-AMINOB
• 2-METHYL-4-(N-ETHYL-N-CYANOETHYL)AMINOBENZALDEHYDE
• 2-METHYL-4-[N-ETHYL-N-(2-CYANOETHYL)]AMINOBEZALDEHYDE
• 3-[ethyl(4-formyl-3-methylphenyl)amino]-propanenitril
• 3-[ethyl(4-formyl-3-methylphenyl)amino]propiononitrile
• 3-(Ethyl(4-formyl-3-
• 3-ethyl(4-formyl-3-methylphenyl)aminopropanenitrile
• DTXSID3059503
• 119-97-1
• Z56899176
• 2-Methyl-N-ethyl-N-(2-cyanoethyl)-4-aminobenzaldehyde, 98%
• FT-0631685
• 3-[ethyl(4-formyl-3-methylphenyl)amino]propanenitrile
• SR-01000041094
• Propanenitrile, 3-[ethyl(4-formyl-3-methylphenyl)amino]-
• EINECS 204-362-2
• SR-01000041094-1
• Propanenitrile, 3-(ethyl(4-formyl-3-methylphenyl)amino)-
• AKOS000120786
• NS00023896
• W-108490
• A804403
• EN300-17245
• 3-(Ethyl(4-formyl-3-methylphenyl)amino)propiononitrile
• CS-0236724
• VTXVKMVZEXXUIC-UHFFFAOYSA-N
• SCHEMBL4379763
• MFCD02683509
• DB-041515
• DTXCID8033481
• 204-362-2

• MDL： MFCD02683509
• Inchi： 1S/C13H16N2O/c1-3-15(8-4-7-14)13-6-5-12(10-16)11(2)9-13/h5-6,9-10H,3-4,8H2,1-2H3
• InChI Key： VTXVKMVZEXXUIC-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1C)N(CC)CCC#N

Computed Properties

• Exact Mass: 216.12600
• Monoisotopic Mass: 216.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1A^2

Experimental Properties

• Color/Form: powder
• Density: 1.09
• Melting Point: 64-67 °C (lit.)
• Boiling Point: 418°C at 760 mmHg
• Flash Point: 206.6°C
• Refractive Index: 1.579
• PSA: 44.10000
• LogP: 2.54748
• FEMA: 2381
• Solubility: Not determined

3-ethyl(4-formyl-3-methylphenyl)aminopropanenitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-ethyl(4-formyl-3-methylphenyl)aminopropanenitrile

Recent Advances in the Study of 3-ethyl(4-formyl-3-methylphenyl)aminopropanenitrile (CAS: 119-97-1) in Chemical Biology and Pharmaceutical Research

3-ethyl(4-formyl-3-methylphenyl)aminopropanenitrile (CAS: 119-97-1) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure featuring an ethyl group, a formyl group, and a nitrile functionality, has been the subject of various studies aimed at exploring its biological activity, synthetic utility, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and structural modification of 3-ethyl(4-formyl-3-methylphenyl)aminopropanenitrile to enhance its biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that subtle modifications to the ethyl and formyl groups could significantly alter the compound's binding affinity to specific protein targets. The researchers employed computational docking studies followed by synthetic optimization, resulting in derivatives with improved pharmacokinetic properties. These findings suggest that 3-ethyl(4-formyl-3-methylphenyl)aminopropanenitrile serves as a promising scaffold for the development of novel therapeutic agents.

In addition to its synthetic utility, the biological activity of 3-ethyl(4-formyl-3-methylphenyl)aminopropanenitrile has been extensively investigated. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits inhibitory effects against certain enzymes involved in inflammatory pathways. The study utilized in vitro assays to demonstrate dose-dependent inhibition, with IC50 values in the low micromolar range. These results indicate potential applications in the treatment of inflammatory diseases, although further in vivo studies are required to validate these findings.

The mechanism of action of 3-ethyl(4-formyl-3-methylphenyl)aminopropanenitrile has also been explored in the context of cancer research. A recent preprint (2023) available on bioRxiv described the compound's ability to induce apoptosis in certain cancer cell lines by modulating key signaling pathways. The study employed transcriptomic and proteomic analyses to identify the molecular targets of the compound, revealing its interaction with proteins involved in cell cycle regulation. These insights open new avenues for the development of targeted cancer therapies.

Despite these promising findings, challenges remain in the clinical translation of 3-ethyl(4-formyl-3-methylphenyl)aminopropanenitrile. A 2023 review in Expert Opinion on Drug Discovery highlighted issues such as metabolic stability and bioavailability, which need to be addressed through further structural optimization. The review also emphasized the importance of comprehensive toxicological studies to ensure the safety of derivatives derived from this compound.

In conclusion, 3-ethyl(4-formyl-3-methylphenyl)aminopropanenitrile (CAS: 119-97-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have elucidated its synthetic potential, biological activity, and mechanism of action, paving the way for future applications in drug discovery. However, ongoing research is essential to overcome existing challenges and fully realize its therapeutic potential. This compound continues to be a focal point of innovation in the field, with new discoveries expected in the coming years.